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Compound of Interest

Compound Name: N,N'-dimethylpentane-1,5-diamine
CAS No.: 56992-95-1
Cat. No.: B3272602
Get Quote
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Executive Summary

N,N'-dimethylpentane-1,5-diamine (also known as N1,N5-dimethyl-1,5-pentanediamine or
N,N'-dimethylcadaverine) is a symmetric, secondary aliphatic diamine. While the free base
(CAS: 56992-95-1) is highly reactive and utilized in various synthetic pathways, it is prone to
oxidation and is difficult to handle due to its hygroscopic, liquid nature [1]. Converting this
compound into its dihydrochloride salt (CAS: 90001-90-4) provides a highly stable, water-
soluble crystalline solid [2]. This technical whitepaper details the physicochemical properties,
self-validating synthesis protocols, and advanced applications of the hydrochloride salt in
pharmaceutical development and polymer science.

Physicochemical Properties

The conversion of the free base to the dihydrochloride salt fundamentally alters the
compound's physical state and handling profile. The table below summarizes the critical
guantitative data for both forms to guide experimental design.
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Property Free Base Dihydrochloride Salt

CAS Number 56992-95-1 90001-90-4

Molecular Formula C7H1sN2 C7H1sNz - 2HCI (C7H20CI2Nz2)
Molecular Weight 130.23 g/mol 203.15 g/mol

Physical State (at STP) Colorless to light yellow liquid Z\;::e to off-white crystalline
Computed LogP ~0.4 < -2.0 (Highly hydrophilic)
Water Solubility Miscible Highly Soluble (>500 mg/mL)
Stability Prone to atmospheric oxidation Stable under ambient

conditions

Data synthesized from PubChem and AiFChem substance databases [1][2].

Synthesis and Purification Workflow

The synthesis of N,N'-dimethylpentane-1,5-diamine dihydrochloride relies on the reductive
amination of glutaraldehyde.

Causality in Experimental Design: Glutaraldehyde is highly reactive and prone to self-
polymerization. By introducing a significant stoichiometric excess of methylamine, the
equilibrium is driven toward the bis-imine intermediate, suppressing oligomerization. The
subsequent addition of anhydrous hydrogen chloride (HCI) serves a dual purpose: it protonates
the secondary amines to prevent nucleophilic degradation and forces the product to precipitate
out of the organic solvent, leaving unreacted byproducts in solution. This precipitation acts as
an intrinsic purification mechanism.
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Workflow for the synthesis of N,N'-dimethylpentane-1,5-diamine dihydrochloride.

Step-by-Step Synthesis Protocol

e Imine Formation: Dissolve glutaraldehyde (1.0 eq) in anhydrous methanol. Slowly add a
solution of methylamine (4.0 eq) in methanol at 0°C under an argon atmosphere. Stir for 2
hours.

e Reduction: Add 10% Pd/C catalyst (0.05 eq) to the reaction mixture. Purge the vessel with
hydrogen gas (Hz) and stir vigorously at room temperature for 12 hours until hydrogen
uptake ceases.

« Filtration & Concentration: Filter the mixture through a Celite pad to remove the palladium
catalyst. Concentrate the filtrate under reduced pressure to yield the crude free base.

o Salt Formation: Dissolve the crude free base in anhydrous diethyl ether. Slowly bubble
anhydrous HCI gas (or add a standardized HCl/dioxane solution) at 0°C until precipitation is
complete.

« |solation: Filter the resulting white precipitate, wash with cold diethyl ether, and dry under
high vacuum to afford the pure dihydrochloride salt.

Analytical Characterization: A Self-Validating
System

To ensure the trustworthiness of the synthesized batch, we employ a self-validating analytical
loop. This system uses orthogonal methods—titration and Nuclear Magnetic Resonance (NMR)
—to cross-verify the structural integrity and stoichiometric ratio of the salt.

Causality in Experimental Design: Relying solely on NMR can confirm the organic structure but
may mask the exact protonation state or the presence of excess trapped HCI. Conversely,
titration confirms the chloride content but cannot verify the carbon backbone. By combining
them, any deviation from the theoretical 2:1 (Chloride:Diamine) ratio immediately flags an error
in the salt formation process.

Step-by-Step Validation Protocol
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e Chloride Quantification (Mohr's Method):

o

Dissolve 100.0 mg of the synthesized salt in 50 mL of deionized water.

[¢]

Add 1 mL of 5% potassium chromate (K2CrQa4) indicator.

[¢]

Titrate with standardized 0.1 M silver nitrate (AgNO3) until a faint reddish-brown precipitate
(Ag2CrOa) persists.

o

Validation Check: The calculated chloride mass fraction must be ~34.9%.
 Structural Verification (*H-NMR):

o Dissolve 15 mg of the salt in D20.

o Acquire a standard 1D H-NMR spectrum.

o Validation Check: Observe a singlet at ~2.6 ppm (6H, N-CHs) and multiplets
corresponding to the pentane chain (10H). The integration ratio of the methyl protons to
the total methylene protons must be exactly 6:10.

Applications in Drug Development & Polymer
Science

The N,N'-dimethylpentane-1,5-diamine framework is highly valued for its precise 5-carbon
spacer length and the presence of secondary amines.

Pharmaceutical Intermediates

In medicinal chemistry, this compound is utilized to synthesize bis-quaternary ammonium
compounds. The 5-carbon chain provides the optimal spatial distance (~7-8 A) required to
bridge anionic sites on specific receptors, such as nicotinic acetylcholine receptors (nAChRSs).
The methyl groups on the nitrogen atoms allow for controlled, selective alkylation to form
quaternary salts without the severe steric hindrance seen in bulkier derivatives [3].
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Mechanistic pathway of pentane-1,5-diamine derivatives in receptor binding.
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Advanced Polymer Science

In polymer chemistry, the free base generated in situ from the hydrochloride salt acts as a
specialized chain extender for polyurethanes and polyamides. Unlike unsubstituted cadaverine,
the N-methyl groups disrupt intermolecular hydrogen bonding between polymer chains. This
causality results in polymers with lower melting temperatures, enhanced flexibility, and greater
solubility in organic solvents, which is critical for formulating advanced coatings and drug-
eluting matrices.

Safety, Handling, and Storage

While the dihydrochloride salt is significantly safer to handle than the corrosive free base, strict
laboratory protocols must be maintained:

e Hazards: The compound is an irritant. It may cause skin irritation (H315) and serious eye
damage (H318) [4].

» Handling: Always handle in a well-ventilated fume hood using nitrile gloves and safety
goggles.

o Storage: The salt is hygroscopic. It must be stored in a tightly sealed container under an inert
atmosphere (Argon or Nitrogen), protected from light, and kept at room temperature (15-
25°C) to prevent moisture-induced degradation[1].
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at: [https://www.benchchem.com/product/b3272602/docs#comprehensive-technical-guide-n-
n-dimethylpentane-1-5-diamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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